Cas no 2172510-96-0 (1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172510-96-0
• MF: C₁₉H₁₇BrFNO₄
• MW: 422.244988203049
• CID: 6475475
• PubChem ID: 165880515
• Update Time: 2025-10-29

1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2172510-96-0
• 1-[(benzyloxy)carbonyl]-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454397

• Inchi： 1S/C19H17BrFNO4/c20-16-7-6-13(8-17(16)21)14-9-22(10-15(14)18(23)24)19(25)26-11-12-4-2-1-3-5-12/h1-8,14-15H,9-11H2,(H,23,24)
• InChI Key： PKHFXLMHABNSIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 421.03250g/mol
• Monoisotopic Mass: 421.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2172510-96-0)

1-(benzyloxy)-carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number CAS No. 2172510-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the synthesis of bioactive molecules and peptidomimetics.

The molecular structure of 1-(benzyloxy)-carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including a benzyloxy carbonyl moiety and a pyrrolidine ring substituted with a bromo and fluorophenyl group. This specific configuration makes it a valuable intermediate in the construction of more complex pharmacophores, which are essential for designing molecules with enhanced biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 1-(benzyloxy)-carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid has been explored in several research studies due to its potential role as a building block for peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The pyrrolidine core in this compound is particularly noteworthy, as it is a common scaffold in peptidomimetic design, offering flexibility and modularity in drug development.

The presence of both bromo and fluoro substituents on the phenyl ring adds another layer of complexity to this molecule. These halogen atoms are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacological effects. The combination of these substituents in 1-(benzyloxy)-carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid suggests that it may exhibit unique properties that could be advantageous in the design of next-generation drugs.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation, blood clotting, and cancer progression. Inhibiting these enzymes has become a major strategy in drug development, with many successful drugs on the market targeting proteases such as matrix metalloproteinases (MMPs) and cathepsins. The pyrrolidine scaffold and the functional groups present in 1-(benzyloxy)-carbonyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid make it an excellent candidate for designing inhibitors that can selectively target these enzymes.

In addition to its potential use in protease inhibition, this compound has also been investigated for its role in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of kinase inhibitors, which are used to treat cancers and inflammatory diseases. The ability to modify the pyrrolidine ring and the attached substituents allows for fine-tuning of the molecule's properties, enabling researchers to optimize its potency and selectivity against specific kinases.

The benzyloxy carbonyl group (Boc) is particularly important in this context, as it serves as a protecting group for carboxylic acids during peptide synthesis. This functionality ensures that other reactive groups can be introduced or modified without affecting the integrity of the carboxylic acid moiety. Once the desired modifications are complete, the Boc group can be easily removed under mild acidic conditions, revealing the free carboxylic acid group for further reactions or coupling to other molecules.

The latest research on 1-(benzyloxy)-carbobnyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid has highlighted its potential as a versatile building block for drug discovery. Studies have demonstrated its utility in generating libraries of compounds that can be screened for biological activity against various targets. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced efficacy and reduced toxicity compared to existing drugs.

The halogenated phenyl ring in this compound not only contributes to its structural complexity but also plays a crucial role in determining its pharmacological properties. Halogens are known to increase lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, they can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. The combination of bromo and fluoro substituents provides a balance between these effects, making 1-(benzyloxy)-carbobnyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid an attractive candidate for further exploration.

In conclusion, 1-(benzyloxy)-carbobnyl-4-(4-bromo-3-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 2172510-96-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing peptidomimetics and other bioactive molecules. The presence of protective groups like the benzyloxy carbonyl moiety ensures compatibility with various synthetic strategies, while halogenated substituents enhance its pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.